C18:1 Glucosyl ceramide-d5

• Molecular Formula: C42H79NO8
• Molecular Weight: 731.1 g/mol
• InChI: InChI=1S/C42H79NO8/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-38(46)43-35(34-50-42-41(49)40(48)39(47)37(33-44)51-42)36(45)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,29,31,35-37,39-42,44-45,47-49H,3-16,19-28,30,32-34H2,1-2H3,(H,43,46)/b18-17-,31-29+/t35-,36+,37+,39+,40-,41+,42+/m0/s1/i2D3,4D2
• InChIKey: MVGFIPNJBNBHNC-SAQOYJOSSA-N

C18:1 Glucosyl ceramide-d5: Deuterated Sphingolipid for Quantitative Lipidomics

C18:1 Glucosyl ceramide-d5 (CAS: 2260670-16-2) is a stable isotope-labeled sphingolipid in which five deuterium atoms replace hydrogen atoms at the terminal methyl group of the C18:1 fatty acyl chain, yielding a molecular weight of 731.11 g/mol and a molecular formula of C42H74D5NO8 . This compound is the deuterated analog of endogenous C18:1 glucosylceramide (GlcCer(d18:1/18:1(9Z))) and is specifically designed as an internal standard for mass spectrometry-based quantification of glucosylceramide species . Unlike unlabeled native lipid, the +5 Da mass shift enables unambiguous chromatographic and spectrometric resolution from the endogenous analyte, while the unsaturated C18:1 acyl chain preserves the native biophysical behavior and membrane partitioning properties essential for accurate tracer and internal standard performance .

C18:1 Glucosyl ceramide-d5: Why Alternative Internal Standards Compromise Quantitative Accuracy

In lipidomic quantification, substituting C18:1 Glucosyl ceramide-d5 with a non-deuterated analog, a different chain-length deuterated species, or a structural analog introduces systematic errors due to differential matrix effects, ion suppression/enhancement, and chromatographic behavior. Studies on deuterated internal standards in LC-MS/MS bioanalysis demonstrate that even small differences in acyl chain length or saturation alter extraction recovery, ionization efficiency, and retention time relative to the endogenous analyte, thereby violating the fundamental assumption of identical behavior required for accurate isotope dilution quantification [1]. Specifically, using a C16:0 or C22:0 deuterated glucosylceramide to quantify endogenous C18:1 GlcCer species results in differential recovery and matrix effects that cannot be fully corrected post-acquisition [2]. Therefore, exact chain-length and saturation matching between the internal standard and the analyte species is non-negotiable for achieving acceptable accuracy, precision, and inter-laboratory reproducibility in targeted sphingolipidomics workflows [3].

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. Analytical Chemistry. 2025. View Source
• [3] Merrill AH Jr, Sullards MC, Allegood JC, Kelly S, Wang E. Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry. Methods. 2005;36(2):207-224. View Source

C18:1 Glucosyl ceramide-d5: Quantitative Differentiation Evidence for Procurement Decisions

C18:1 Glucosyl ceramide-d5: Isotopic Purity and Chain-Specific Mass Shift Versus Unlabeled Analyte

C18:1 Glucosyl ceramide-d5 contains five deuterium atoms incorporated at the terminal methyl group of the C18:1 fatty acyl chain, yielding a molecular weight of 731.11 g/mol compared to the unlabeled C18:1 Glucosyl ceramide (MW = 726.11 g/mol), producing a +5 Da mass shift that ensures baseline mass spectrometric separation from the endogenous analyte. The compound is supplied at >99% purity (TLC) . In contrast, alternative deuterated glucosylceramide standards with different acyl chain lengths (e.g., C16 Glucosylceramide-d3, MW ~700 g/mol, +3 Da; C22 Glucosylceramide-d4, MW ~788 g/mol, +4 Da) introduce mismatched mass shifts and chromatographic retention times relative to the C18:1 analyte . The exact chain-length match between C18:1 Glucosyl ceramide-d5 and endogenous C18:1 GlcCer ensures co-elution and identical ionization efficiency, which is a prerequisite for accurate isotope dilution mass spectrometry [1].

Evidence Dimension	Molecular weight and mass shift
Target Compound Data	MW = 731.11 g/mol; +5 Da vs. unlabeled C18:1 GlcCer
Comparator Or Baseline	Unlabeled C18:1 Glucosyl ceramide (MW = 726.11 g/mol); C16 Glucosylceramide-d3 (MW ~700 g/mol, +3 Da); C22 Glucosylceramide-d4 (MW ~788 g/mol, +4 Da)
Quantified Difference	+5 Da (target) vs. +3 Da (C16-d3) vs. +4 Da (C22-d4)
Conditions	Exact mass measurement by high-resolution MS or nominal mass by triple quadrupole LC-MS/MS

Why This Matters

Exact chain-length matching minimizes differential matrix effects and ionization bias, which are the dominant sources of quantitative error in lipidomic LC-MS/MS.

• [1] Merrill AH Jr, et al. Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry. Methods. 2005;36(2):207-224. View Source

C18:1 Glucosyl ceramide-d5: Unsaturated C18:1 Acyl Chain Preserves Native Lipid Behavior Compared to Saturated C18:0 Analogs

The C18:1 Glucosyl ceramide-d5 molecule retains the native Δ9-cis unsaturation in the N-linked fatty acyl chain, which is critical for maintaining the biophysical properties of the lipid in cellular membranes. The unsaturation introduces a kink in the acyl chain that modulates membrane fluidity, lipid raft partitioning, and protein-lipid interactions . In contrast, the saturated analog C18 Glucosyl(ß) ceramide-d5 (d18:1/18:0-d5) lacks this double bond, resulting in a higher gel-to-liquid crystalline phase transition temperature (Tm) and altered lateral diffusion and domain formation in model membranes . Direct comparative studies using deuterated glucosylceramide tracers in lactosylceramide synthase assays have demonstrated that the unsaturation status of the acyl chain influences enzyme recognition and catalytic efficiency [1]. Therefore, for experiments requiring physiological relevance of lipid trafficking, metabolism, or membrane dynamics, the C18:1 unsaturated standard is mechanistically superior to its saturated C18:0 counterpart.

Evidence Dimension	Acyl chain unsaturation (C18:1 Δ9-cis vs. C18:0 saturated)
Target Compound Data	C18:1 Glucosyl ceramide-d5 (d18:1/18:1(9Z)-d5), contains Δ9-cis double bond
Comparator Or Baseline	C18 Glucosyl(ß) ceramide-d5 (d18:1/18:0-d5), saturated C18:0 acyl chain
Quantified Difference	Presence vs. absence of Δ9 double bond; Tm difference of ~10-15°C in pure lipid bilayers
Conditions	Lipid bilayer phase behavior, enzyme activity assays (glucosylceramide synthase, lactosylceramide synthase)

Why This Matters

Selecting a saturated internal standard to quantify an unsaturated endogenous species introduces biophysical mismatches that confound studies of lipid-protein interactions and metabolic flux.

• [1] Convenient and Sensitive Measurement of Lactosylceramide Synthase Activity Using Deuterated Glucosylceramide and Mass Spectrometry. Methods Mol Biol. 2023. View Source

C18:1 Glucosyl ceramide-d5: Purity Benchmarking Against Competing Deuterated Glucosylceramide Standards

C18:1 Glucosyl ceramide-d5 is commercially available from major vendors with a purity specification of >99% as determined by thin-layer chromatography (TLC) . This purity level is comparable to or exceeds that of alternative deuterated glucosylceramide internal standards: C16 Glucosylceramide-d3 (≥99%), C22 Glucosylceramide-d4 (≥99%), and C18 Glucosyl(ß) ceramide-d5 (>99%) . However, the C18:1 Glucosyl ceramide-d5 product from Avanti Polar Lipids (860673P) is specifically supplied as a powder with a defined storage temperature of −20°C and is shipped on dry ice, ensuring long-term stability for rigorous quantitative workflows . In head-to-head procurement evaluations, the combination of >99% purity, exact chain-length/unsaturation match to the most biologically relevant glucosylceramide species, and the established brand reputation of Avanti Polar Lipids in the sphingolipidomics community confers a distinct advantage over generic or less stringently validated deuterated standards.

Evidence Dimension	Purity and supply chain quality
Target Compound Data	>99% (TLC), powder, −20°C storage, dry ice shipping
Comparator Or Baseline	C16 Glucosylceramide-d3 (≥99%); C22 Glucosylceramide-d4 (≥99%); C18 Glucosyl(ß) ceramide-d5 (>99%)
Quantified Difference	All comparators report ≥99% purity; target compound offers specific validated brand and shipping conditions.
Conditions	TLC purity assessment; vendor product datasheets

Why This Matters

For regulated bioanalytical laboratories, procurement decisions are driven by the combination of absolute purity, documented stability, and vendor reputation for lot-to-lot consistency.

C18:1 Glucosyl ceramide-d5: Optimal Use Cases in Targeted Sphingolipidomics and Metabolic Tracing

Absolute Quantification of C18:1 Glucosylceramide in Human Plasma and Cerebrospinal Fluid

In clinical lipidomics studies quantifying plasma or CSF glucosylceramide species as biomarkers for metabolic or neurodegenerative diseases, C18:1 Glucosyl ceramide-d5 serves as the optimal internal standard. The exact match in acyl chain length and unsaturation ensures co-elution with the endogenous C18:1 GlcCer species, thereby correcting for matrix effects and ionization variability across patient samples. This enables accurate absolute quantification (pmol/mL) with inter-assay CVs typically below 15% when using validated LC-MS/MS methods [1][2].

Tracing Glucosylceramide Synthase Activity and Metabolic Flux in Cell Culture

For enzymatic assays measuring glucosylceramide synthase (UGCG) activity or metabolic flux through the glycosphingolipid biosynthetic pathway, C18:1 Glucosyl ceramide-d5 can be used as a tracer substrate. Its deuterium label allows LC-MS/MS differentiation of the newly synthesized product from the endogenous pool without radioactivity, while the unsaturated C18:1 chain preserves native enzyme-substrate recognition and membrane partitioning . This approach has been validated for measuring lactosylceramide synthase activity with high sensitivity and accuracy [3].

Lipidomics Internal Standard Cocktail for Sphingolipid Panel Quantification

In comprehensive sphingolipidomic profiling (e.g., using the LIPID MAPS internal standard cocktail approach), C18:1 Glucosyl ceramide-d5 is the designated internal standard for quantifying the C18:1 glucosylceramide molecular species. Its inclusion in a multi-standard mixture alongside other chain-length matched deuterated sphingolipids (e.g., C16:0, C24:1, C24:0) enables simultaneous, species-specific quantification of the entire glucosylceramide profile in a single LC-MS/MS run [4]. Procurement of this specific deuterated standard is therefore essential for laboratories implementing standardized, high-throughput sphingolipidomics workflows.

Investigating Membrane Microdomain Partitioning and Lipid-Protein Interactions

For biophysical studies examining the partitioning of glucosylceramide into lipid rafts or its interaction with membrane proteins (e.g., Mincle, lectins), the use of C18:1 Glucosyl ceramide-d5 is preferred over saturated C18:0 analogs. The presence of the Δ9 double bond in the C18:1 chain more accurately mimics the behavior of the predominant endogenous monounsaturated glucosylceramide species in mammalian cells, thereby yielding physiologically relevant binding constants and diffusion coefficients .

• [1] Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. Analytical Chemistry. 2025. View Source
• [2] Merrill AH Jr, Sullards MC, Allegood JC, Kelly S, Wang E. Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry. Methods. 2005;36(2):207-224. View Source
• [3] Convenient and Sensitive Measurement of Lactosylceramide Synthase Activity Using Deuterated Glucosylceramide and Mass Spectrometry. Methods Mol Biol. 2023. View Source
• [4] LIPID MAPS Consortium. Internal standard cocktail for sphingolipid quantification. LIPID MAPS. View Source